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(3'->5')-dinucleotide phosphorothioates
(3'→5')-Dinucleotide phosphorothioates are a class of oligonucleotides with unique chemical properties and applications. These compounds contain two nucleotides linked by a phosphorothioate linkage, which is characterized by the substitution of one or more sulfur atoms for oxygen in the phosphate group. This structural modification confers enhanced stability against nuclease degradation, making these molecules particularly valuable in various biological and medical contexts.
Due to their increased resistance to enzymatic cleavage, (3'→5')-dinucleotide phosphorothioates find extensive use as antisense oligonucleotides in gene silencing studies. They can be designed to specifically bind to target mRNA sequences, leading to the inhibition of gene expression through mechanisms such as RNase H-dependent degradation or steric hindrance. Additionally, these compounds are utilized in diagnostic tools, therapeutic interventions, and research reagents due to their superior stability and reduced toxicity compared to traditional phosphodiester linkages.
The flexibility in sequence design allows for precise targeting of specific nucleic acid sequences, making (3'→5')-dinucleotide phosphorothioates indispensable in molecular biology, gene therapy, and other advanced biotechnological applications.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
